Cas no 1502700-74-4 (4-amino-3-(dimethyl-1,2-oxazol-4-yl)butanoic acid)

• Product Name: 4-amino-3-(dimethyl-1,2-oxazol-4-yl)butanoic acid
• CAS No: 1502700-74-4
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 6323219
• PubChem ID: 82607228
• Update Time: 2025-05-20

4-amino-3-(dimethyl-1,2-oxazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(dimethyl-1,2-oxazol-4-yl)butanoic acid
• EN300-1790025
• 1502700-74-4

• Inchi： 1S/C9H14N2O3/c1-5-9(6(2)14-11-5)7(4-10)3-8(12)13/h7H,3-4,10H2,1-2H3,(H,12,13)
• InChI Key： HGRLBKALTNYXBQ-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)C(CN)CC(=O)O

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 89.4Ų

Additional information on 4-amino-3-(dimethyl-1,2-oxazol-4-yl)butanoic acid

Introduction to 4-amino-3-(dimethyl-1,2-oxazol-4-yl)butanoic acid (CAS No. 1502700-74-4)

4-amino-3-(dimethyl-1,2-oxazol-4-yl)butanoic acid, identified by its Chemical Abstracts Service number CAS No. 1502700-74-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The structure of this molecule incorporates a unique combination of functional groups, including an amino group, a carboxylic acid group, and a dimethyl-1,2-oxazole moiety, which contribute to its diverse chemical properties and potential applications.

The dimethyl-1,2-oxazol-4-yl substituent is particularly noteworthy as it introduces a heterocyclic ring system into the molecular framework. Heterocyclic compounds are well-known for their broad spectrum of biological activities and have been extensively explored in the development of drugs targeting various diseases. The oxazole ring, in particular, is known for its stability and ability to engage in hydrogen bonding interactions, which can be crucial for the binding affinity of drug candidates to biological targets.

In recent years, there has been a growing interest in the synthesis and characterization of novel derivatives of oxazole-based compounds due to their potential therapeutic benefits. The incorporation of additional functional groups, such as the amino and carboxylic acid groups in 4-amino-3-(dimethyl-1,2-oxazol-4-yl)butanoic acid, enhances its reactivity and opens up possibilities for further chemical modifications. These modifications can be tailored to optimize the compound's pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability.

One of the most compelling aspects of this compound is its potential role in the development of new therapeutic agents. The amino group provides a site for further derivatization, allowing chemists to explore various chemical transformations that could lead to the creation of novel drugs. Additionally, the carboxylic acid group can participate in salt formation, which is often necessary for improving the pharmacological properties of drug candidates.

The dimethyl-1,2-oxazol-4-yl moiety itself has been studied for its ability to interact with biological targets in a variety of ways. For instance, it can serve as a scaffold for designing molecules that mimic natural substrates or inhibitors. This flexibility makes it an attractive component for drug discovery efforts aimed at developing treatments for complex diseases such as cancer, inflammation, and neurodegenerative disorders.

Recent research has highlighted the importance of understanding the structural features that contribute to the biological activity of oxazole derivatives. Studies have shown that the presence of specific functional groups can significantly influence the compound's interaction with biological targets. For example, modifications at the 4-position of the oxazole ring can alter its binding affinity and selectivity for certain enzymes or receptors. This knowledge is crucial for designing molecules with improved therapeutic profiles.

In addition to its potential as a drug candidate itself, 4-amino-3-(dimethyl-1,2-oxazol-4-yl)butanoic acid may also serve as an intermediate in the synthesis of more complex molecules. Its versatile structure allows for multiple points of modification, making it a valuable building block in medicinal chemistry. The ability to fine-tune its chemical properties through strategic functionalization opens up numerous possibilities for developing novel therapeutics.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques are often employed to construct the complex molecular framework efficiently. The use of protecting group strategies is particularly important given the presence of multiple reactive functional groups in the molecule.

Evaluation of the pharmacological properties of 4-amino-3-(dimethyl-1,2-oxazol-4-yl)butanoic acid has been conducted through both computational modeling and experimental studies. Computational methods have been instrumental in predicting how this molecule might interact with biological targets based on its three-dimensional structure. These predictions are then validated through experimental assays that measure binding affinity and other relevant pharmacokinetic parameters.

The findings from these studies have provided valuable insights into the potential therapeutic applications of this compound. For instance, preliminary data suggest that it may exhibit inhibitory activity against certain enzymes implicated in disease pathways. Such findings warrant further investigation to explore its clinical relevance and potential as a lead compound for drug development.

The growing body of research on oxazole-based compounds underscores their significance in modern medicinal chemistry. As our understanding of these molecules continues to expand, new opportunities emerge for developing innovative treatments for human diseases. 4-amino-3-(dimethyl-1,2-oxazol-4-yll)butanoic acid stands out as one such promising candidate that warrants continued attention from researchers worldwide.